Cas no 62832-07-9 (2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate)
![2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate structure](https://www.kuujia.com/scimg/cas/62832-07-9x500.png)
62832-07-9 structure
Product name:2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate
2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate Chemical and Physical Properties
Names and Identifiers
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- 2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate
- 2-[4-(4-chlorophenyl)-1-phenylpyrazol-3-yl]oxy-N,N-dimethylethanamine,methanesulfonic acid
- 62832-07-9
- DTXSID90211946
- Ethanamine, 2-((4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl)oxy)-N,N-dimethyl-, monomethanesulfonate
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- Inchi: InChI=1S/C19H20ClN3O.CH4O3S/c1-22(2)12-13-24-19-18(15-8-10-16(20)11-9-15)14-23(21-19)17-6-4-3-5-7-17;1-5(2,3)4/h3-11,14H,12-13H2,1-2H3;1H3,(H,2,3,4)
- InChI Key: TYCNVTGYSCHBOR-UHFFFAOYSA-N
- SMILES: CN(C)CCOC1=NN(C=C1C2=CC=C(C=C2)Cl)C3=CC=CC=C3.CS(=O)(=O)O
Computed Properties
- Exact Mass: 437.11782
- Monoisotopic Mass: 437.117605
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 460
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93
Experimental Properties
- Boiling Point: 459°C at 760 mmHg
- Flash Point: 231.4°C
- PSA: 84.66
2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
62832-07-9 (2-{[4-(4-chlorophenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}-N,N-dimethylethanamine methanesulfonate) Related Products
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